Cas no 364625-05-8 (methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate
• CAS No: 364625-05-8
• MF: C₁₃H₁₀Cl₂O₄
• MW: 301.12210226059
• MDL: MFCD01852157
• CID: 2857537
• PubChem ID: 919751
• Update Time: 2025-06-08

methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate
• Methyl5-((2,4-dichlorophenoxy)methyl)furan-2-carboxylate
• 5-(2,4-Dichloro-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-[(2,4-dichlorophenoxy)methyl]-2-furoate
• methyl 5-[(2,4-dichlorophenoxy)methyl]furan-2-carboxylate
• 364625-05-8
• STK015777
• DB-158641
• EN300-227800
• AK-968/13369291
• BBL037818
• Z26355332
• Methyl 5-((2,4-dichlorophenoxy)methyl)furan-2-carboxylate
• PPA62505
• AKOS000304277
• Oprea1_074533

• MDL： MFCD01852157
• Inchi： 1S/C13H10Cl2O4/c1-17-13(16)12-5-3-9(19-12)7-18-11-4-2-8(14)6-10(11)15/h2-6H,7H2,1H3
• InChI Key： OZXBBLAWXISZKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=CC=C(C(=O)OC)O1)Cl

Computed Properties

• Exact Mass: 299.9956142Da
• Monoisotopic Mass: 299.9956142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.7Ų

Additional information on methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate

Introduction to Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate (CAS No. 364625-05-8)

Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate, a compound with the chemical identifier CAS No. 364625-05-8, is a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of derivatives that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of both chloro substituents and a furan ring in its molecular structure imparts unique properties that make it a subject of intense study in synthetic chemistry and drug discovery.

The chemical structure of Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate can be described as a derivative of furoic acid, where the carboxyl group is esterified with methanol and the aromatic ring is substituted with two chloro groups at the 2 and 4 positions. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The compound's synthesis involves multi-step organic reactions, typically starting from readily available precursors such as 2,4-dichlorophenol and furan-2-carboxylic acid.

In recent years, there has been a surge in research focused on developing novel agrochemicals and pharmaceuticals with enhanced efficacy and reduced environmental impact. Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate has emerged as a promising candidate in this context due to its structural features that suggest potential biological activity. Specifically, the combination of the furan moiety and the chloro-substituted phenyl ring has been associated with various pharmacological effects, including antimicrobial, antifungal, and anti-inflammatory properties.

One of the most compelling aspects of Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate is its role in the development of new therapeutic agents. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules designed to target specific disease pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The precise mechanism of action remains an area of active investigation, but preliminary findings are encouraging.

The synthesis of Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate involves several critical steps that must be carefully optimized to ensure high yield and purity. The esterification reaction between furan-2-carboxylic acid and methanol under acidic conditions is a key step in forming the ester linkage. Subsequent chlorination using appropriate reagents such as phosphorus oxychloride or sulfuryl chloride introduces the dichloro substituents onto the aromatic ring. Each step requires stringent control over reaction conditions to minimize side products and maximize the desired product.

In addition to its pharmaceutical applications, Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate has shown promise in agricultural research. Its structural motifs are reminiscent of established herbicides and fungicides, suggesting that it may possess similar biological activities. This has led to investigations into its efficacy against various plant pathogens and weeds. Field trials are ongoing to evaluate its performance under real-world conditions and to assess its environmental safety profile.

The chemical properties of Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate also make it an interesting subject for computational chemistry studies. Advanced modeling techniques can be employed to predict its interactions with biological targets at the molecular level. These computational approaches not only aid in understanding its mechanism of action but also help in designing analogs with improved properties. The integration of experimental data with computational insights provides a powerful framework for rational drug design.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate for research purposes. Green chemistry principles have been increasingly adopted in its synthesis, aiming to reduce waste and minimize hazardous byproducts. Catalytic processes have been explored as alternatives to traditional stoichiometric methods, offering greater efficiency and selectivity. These innovations not only improve the sustainability of producing this compound but also make it more cost-effective for large-scale applications.

The pharmacological potential of Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate is further underscored by its ability to modulate various signaling pathways relevant to human health. For example, it has been observed to interact with receptors and enzymes involved in pain perception, inflammation response, and neurotransmitter regulation. Such interactions hold promise for developing new treatments for chronic diseases where these pathways play a significant role.

In conclusion, Methyl 5-(2,4-dichlorophenoxy)methylfuran-2-carboxylate (CAS No. 364625-05-8) represents a fascinating compound with diverse applications in pharmaceuticals and agriculture. Its unique structural features have positioned it as a key intermediate in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new insights into its properties and potential uses, this molecule is poised to make significant contributions to science and industry alike.